Cas no 13853-99-1 (Azulene, 4-methyl-7-(1-methylethyl)-)

• Product Name: Azulene, 4-methyl-7-(1-methylethyl)-
• CAS No: 13853-99-1
• MF: C₁₄H₁₆
• MW: 184.276844024658
• CID: 1262070
• PubChem ID: 12053213
• Update Time: 2025-04-20

Azulene, 4-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Azulene, 4-methyl-7-(1-methylethyl)-
• 4-methyl-7-propan-2-ylazulene
• DTXSID90476553
• 13853-99-1

• Inchi： 1S/C14H16/c1-10(2)12-8-7-11(3)14-6-4-5-13(14)9-12/h4-10H,1-3H3
• InChI Key： OHJGXPGLNASSEM-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC(C)=C2C=CC=C2C=1

Computed Properties

• Exact Mass: 184.125200510g/mol
• Monoisotopic Mass: 184.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins